Cas no 2228808-63-5 (methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate
• CAS No: 2228808-63-5
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5913940
• PubChem ID: 165605706
• Update Time: 2025-05-23

methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate
• 2228808-63-5
• EN300-1726616

• Inchi： 1S/C12H12FNO3/c1-17-12(16)10(15)5-7-6-14-9-4-2-3-8(13)11(7)9/h2-4,6,10,14-15H,5H2,1H3
• InChI Key： JMKXSAFAJAHWGG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate

Introduction to Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate (CAS No. 2228808-63-5)

Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate, a compound with the chemical formula C₁₂H₁₁FO₃, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique CAS number 2228808-63-5, has garnered attention due to its structural features and potential biological activities. The presence of a fluoro-substituted indole moiety and a hydroxypropanoate side chain makes it an intriguing candidate for further investigation in medicinal chemistry.

The indole core is a well-documented scaffold in the development of bioactive molecules, particularly in the realm of pharmaceuticals. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter modulation, anti-inflammatory effects, and anticancer properties. The introduction of a fluorine atom at the 4-position of the indole ring, as seen in this compound, is known to enhance metabolic stability and binding affinity to biological targets. This modification is particularly valuable in drug design, as fluorine atoms can significantly influence the pharmacokinetic profile of a molecule.

The hydroxypropanoate group appended to the indole derivative introduces additional functionality that can be exploited for specific interactions with biological targets. This side chain not only contributes to the overall solubility and bioavailability of the compound but also provides a site for further chemical modifications. Such modifications can be crucial in fine-tuning the pharmacological properties of the molecule, making it a versatile building block for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological receptors with greater accuracy. The fluoro-substituted indole moiety in Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate is predicted to interact favorably with various protein targets, including enzymes and receptors involved in critical signaling pathways. This has opened up new avenues for exploring its potential therapeutic applications.

In particular, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The fluoroindole scaffold is known to disrupt key binding interactions within these enzymes, leading to reduced activity and potentially alleviating symptoms associated with these conditions. Furthermore, the hydroxypropanoate group may enhance cell membrane permeability, facilitating better absorption and distribution within the body.

The synthesis of Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex indole core efficiently. These synthetic strategies not only ensure high yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The compound's potential as a lead molecule has been further supported by preclinical studies demonstrating its efficacy in vitro and in vivo models. These studies have highlighted its ability to modulate key signaling pathways associated with various diseases, providing a strong foundation for further clinical development. The combination of structural features such as the fluoroindole moiety and hydroxypropanoate side chain makes this compound a promising candidate for therapeutic intervention.

As research continues to uncover new biological functions of indole derivatives, compounds like Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate are expected to play a pivotal role in next-generation drug discovery. The ability to modify their structure to target specific disease mechanisms while maintaining favorable pharmacokinetic properties makes them invaluable tools for medicinal chemists. Future studies will likely focus on optimizing synthetic routes, exploring novel derivatives, and conducting comprehensive toxicological assessments to ensure their safety and efficacy.

The growing interest in fluorinated compounds stems from their unique ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The strategic incorporation of fluorine atoms into molecular structures has become a cornerstone of modern drug design, leading to several approved drugs that incorporate fluorine atoms for improved therapeutic outcomes. Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate exemplifies this trend by combining a well-known bioactive scaffold with fluorine-mediated enhancements.

In conclusion, Methyl 3-(4-fluoro-1H-indol-3-yl)-2-hydroxypropanoate (CAS No. 2228808-63-5) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its unique combination of a fluoro-substituted indole core and hydroxypropanoate side chain positions it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to contribute significantly to the discovery of new treatments for various diseases.